[[[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(7-oxo-3-thia-6,8-diazabicyclo[3. 3.0]oct-2-yl)pentanoylamino]h
[[[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(7-oxo-3-thia-6,8-diazabicyclo[3. 3.0]oct-2-yl)pentanoylamino]h
Brand Name:
Vulcanchem
CAS No.:
104142-46-3
VCID:
VC0010063
InChI:
InChI=1S/C33H54N7O18P3S3/c41-23-17-29(56-24(23)19-55-60(51,52)58-61(53,54)57-59(48,49)50)40-18-21(31(45)39-33(40)47)7-6-13-35-28(44)11-15-63-64-16-14-36-27(43)9-2-1-5-12-34-26(42)10-4-3-8-25-30-22(20-62-25)37-32(46)38-30/h6-7,18,22-25,29-30,41H,1-5,8-17,19-20H2,(H,34,42)(H,35,44)(H,36,43)(H,51,52)(H,53,54)(H2,37,38,46)(H,39,45,47)(H2,48,49,50)/b7-6+
SMILES:
C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C33H54N7O18P3S3
Molecular Weight:
1025.9 g/mol
[[[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(7-oxo-3-thia-6,8-diazabicyclo[3. 3.0]oct-2-yl)pentanoylamino]h
CAS No.: 104142-46-3
Main Products
VCID: VC0010063
Molecular Formula: C33H54N7O18P3S3
Molecular Weight: 1025.9 g/mol
![[[[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(7-oxo-3-thia-6,8-diazabicyclo[3. 3.0]oct-2-yl)pentanoylamino]h - 104142-46-3](/images/no_structure.jpg)
| CAS No. | 104142-46-3 |
|---|---|
| Product Name | [[[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(7-oxo-3-thia-6,8-diazabicyclo[3. 3.0]oct-2-yl)pentanoylamino]h |
| Molecular Formula | C33H54N7O18P3S3 |
| Molecular Weight | 1025.9 g/mol |
| IUPAC Name | [[5-[2,4-dioxo-5-[(E)-3-[3-[2-[6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoylamino]ethyldisulfanyl]propanoylamino]prop-1-enyl]pyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C33H54N7O18P3S3/c41-23-17-29(56-24(23)19-55-60(51,52)58-61(53,54)57-59(48,49)50)40-18-21(31(45)39-33(40)47)7-6-13-35-28(44)11-15-63-64-16-14-36-27(43)9-2-1-5-12-34-26(42)10-4-3-8-25-30-22(20-62-25)37-32(46)38-30/h6-7,18,22-25,29-30,41H,1-5,8-17,19-20H2,(H,34,42)(H,35,44)(H,36,43)(H,51,52)(H,53,54)(H2,37,38,46)(H,39,45,47)(H2,48,49,50)/b7-6+ |
| Standard InChIKey | BVFVAYBZGIQMFG-VOTSOKGWSA-N |
| Isomeric SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)/C=C/CNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C=CCNC(=O)CCSSCCNC(=O)CCCCCNC(=O)CCCCC3C4C(CS3)NC(=O)N4)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
| Synonyms | Bio-19-SS-dUTP biotin-19-SS-dUTP |
| PubChem Compound | 6436409 |
| Last Modified | Nov 11 2021 |
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